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Compound of Interest

Compound Name:
Methyl 3,6-Dideoxy-alpha-D-

arabino-hexopyranoside

CAS No.: 6154-71-8

Cat. No.: B1141017

Get Quote

-tyveloside (Methyl 3,6-dideoxy-

-D-arabino-hexopyranoside)

Abstract & Scope
This application note details a robust, scalable protocol for the total chemical synthesis of

Methyl

-Tyveloside, the immunodominant epitope of Salmonella serogroup D (including S. Typhi).
Tyvelose is a rare 3,6-dideoxy sugar. Its synthesis presents two primary stereochemical and
regiochemical challenges: the deoxygenation of C-6 and the selective deoxygenation of C-3
while retaining the

-D-manno configuration at the anomeric center and C-2.

This protocol utilizes a "Scaffold-First" approach, starting from commercially available Methyl

-D-mannopyranoside. It employs the Barton-McCombie radical deoxygenation for C-3 and a
Tosyl-Iodide reduction sequence for C-6. This route is preferred over newer catalytic methods
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for its reproducibility and ease of purification in a drug development setting.

Retrosynthetic Analysis & Strategy
The synthesis is designed to be self-validating; each intermediate possesses distinct

spectroscopic signatures (NMR/TLC) that allow for immediate Go/No-Go decisions.
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Figure 1: Retrosynthetic logic flow. The strategy locks the conformation early using a

benzylidene acetal to facilitate selective C-3 functionalization.

Critical Reagents & Safety Protocols
Reagent Role Hazard Class Handling Protocol

Tributyltin Hydride (Bu

SnH)
Radical Reductant

Neurotoxin, Marine

Pollutant

Handle in fume hood

only. Quench residues

with KF/Silica to

immobilize tin

byproducts.

Carbon Disulfide (CS

)
Solvent/Reagent

Extremely Flammable,

Neurotoxin

Use glass syringes.

Do not use near hot

plates or static

sources. Flash point

-30°C.

Sodium Hydride

(NaH)
Base Pyrophoric

Weigh in oil; wash

with dry hexane under

Argon if oil-free

required. Quench

excess with

-PrOH.

AIBN Radical Initiator Explosive/Flammable

Store cold.

Recrystallize from

methanol if yellowed

(degraded).

Detailed Experimental Protocol
Phase 1: Scaffold Construction & Protection
Objective: Selectively protect C-4 and C-6 to isolate the C-2/C-3 diol system, then selectively

protect C-2.

Step 1.1: 4,6-O-Benzylidene Protection
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Suspend Methyl

-D-mannopyranoside (10.0 g, 51.5 mmol) in dry acetonitrile (150 mL).

Add Benzaldehyde dimethyl acetal (11.6 mL, 1.5 eq) and CSA (Camphorsulfonic acid) (200

mg, cat.).

Rotary evaporate at 50°C under reduced pressure (300 mbar) to remove MeOH/MeCN

azeotrope. Refill with fresh MeCN and repeat twice to drive equilibrium.

Neutralize with Et

N, concentrate, and crystallize from EtOH.

Validation:

H NMR shows benzylidene singlet at

~5.5 ppm.

Step 1.2: Selective C-2 Benzylation Rationale: The C-2 hydroxyl in mannose is axial and forms

a stannylene acetal less readily than equatorial pairs, but phase-transfer catalysis works well

here due to the higher acidity of the C-2 OH (inductive effect of anomeric center).

Dissolve product from 1.1 (10.0 g) in Toluene (150 mL).

Add Dibutyltin oxide (1.1 eq) and reflux with Dean-Stark trap for 4 hours (forms 2,3-

stannylene acetal).

Cool to 80°C. Add Benzyl bromide (1.2 eq) and TBAI (tetrabutylammonium iodide, 0.5 eq).

Stir 4h.

Concentrate and purify via Flash Chromatography (Hexane/EtOAc).

Target Intermediate: Methyl 2-O-benzyl-4,6-O-benzylidene- ngcontent-ng-c2372798075=""

_nghost-ng-c102404335="" class="inline ng-star-inserted">

-D-mannopyranoside.
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Phase 2: The C-3 Deoxygenation (Barton-McCombie)
Objective: Remove the C-3 hydroxyl group. This is the defining step for "Tyvelose" synthesis.

Step 2.1: Thiocarbonylation

Dissolve Intermediate from 1.2 (5.0 g) in dry THF (50 mL) under Argon.

Add NaH (60% dispersion, 1.5 eq) at 0°C. Stir 30 min.

Add CS

(2.0 eq). Stir 30 min (Solution turns yellow/orange).

Add Methyl Iodide (2.5 eq). Stir 1h.

Quench with saturated NH

Cl. Extract with EtOAc.

Validation: TLC shows a non-polar yellow spot. NMR shows new S-Me singlet ~2.5 ppm.

Step 2.2: Radical Reduction

Dissolve the xanthate (from 2.1) in dry Toluene (degassed, 0.05 M concentration—dilution is

critical to prevent dimerization).

Heat to reflux.[1]

Add a solution of Bu

SnH (1.5 eq) and AIBN (0.2 eq) in Toluene dropwise over 30 minutes via syringe pump.

Reflux for 2 hours until the yellow color disappears.

Cool, concentrate.[2]

Purification: Dissolve residue in MeCN, wash with Hexane (removes tin residues). Purify

MeCN layer on Silica (Hexane/EtOAc 4:1).
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Product: Methyl 2-O-benzyl-3-deoxy-4,6-O-benzylidene-ngcontent-ng-c2372798075=""

_nghost-ng-c102404335="" class="inline ng-star-inserted">

-D-arabino-hexopyranoside.

Phase 3: C-6 Deoxygenation
Objective: Install the terminal methyl group.

Step 3.1: Benzylidene Hydrolysis

Treat the Phase 2 product with 60% aqueous Acetic Acid at 60°C for 2 hours.

Concentrate to dryness. Co-evaporate with Toluene.

Step 3.2: Selective Iodination

Dissolve the diol in Toluene/MeCN (3:1).

Add Imidazole (3 eq) and Triphenylphosphine (1.5 eq).

Add Iodine (1.3 eq) portion-wise at 70°C. (Garegg's conditions).

Stir 1h. Work up with Na

S

O

(aq).

Validation: C-6 protons shift upfield to ~3.2-3.5 ppm (CH

I).

Step 3.3: Reduction of Iodide

Dissolve Iodide in EtOH.

Add Pd/C (10%) and Et
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N (2 eq).

Hydrogenate (H

balloon) for 4 hours.

Note: This step simultaneously reduces the C-6 Iodide to Methyl and removes the C-2

Benzyl ether.

Filter through Celite. Concentrate.

Mechanism of Action: Radical Deoxygenation
The Barton-McCombie reaction is the stereochemical key. It proceeds via a radical chain

mechanism that avoids carbocation rearrangements common in sugar chemistry.

Initiation:
In• + Bu3SnH -> Bu3Sn•

Bu3Sn• attacks
C=S bond

Adduct Radical
Formation

Fragmentation:
C-O bond breaks

Alkyl Radical (C3•)
formed

H-Abstraction
from Bu3SnH

Deoxygenated Product
(C3-H) + Bu3Sn•Chain Propagation

Click to download full resolution via product page

Figure 2: Radical chain propagation cycle for C-3 deoxygenation.

Quality Control & Validation Data
Target Molecule: Methyl

-tyveloside (Methyl 3,6-dideoxy-

-D-arabino-hexopyranoside).

NMR Specification Table ( , 400 MHz)
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Position (ppm) Multiplicity (Hz) Interpretation

H-1 4.63 d 1.8

-anomeric config

(Equatorial-

Equatorial

coupling with H2)

H-2 3.85 m -

Axial

configuration

retained

H-3ax 1.95 ddd 13.0, 11.5, 3.5
Diagnostic deoxy

methylene (Axial)

H-3eq 1.78 ddd 13.0, 4.5, 1.5

Diagnostic deoxy

methylene

(Equatorial)

H-4 3.62 m - -

H-5 3.55 dq 9.5, 6.2
Coupled to

methyl group

H-6 1.24 d 6.2

Diagnostic

Methyl Doublet

(Tyvelose

signature)

OMe 3.38 s - Aglycone methyl

Troubleshooting Guide
Problem: Low yield in Step 2.2 (Radical Reduction).

Cause: Incomplete degassing of solvent (O

quenches radicals) or old Bu

SnH.
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Fix: Freeze-pump-thaw toluene x3. Distill Bu

SnH before use.

Problem: Inseparable Tin residues.

Fix: Use 10% KF/Silica gel in the purification column. The fluoride binds tin tightly, allowing

the sugar to elute.

References
Bundle, D. R., & Josephson, S. (1979). Artificial carbohydrate antigens: synthesis of

rhamnose and tyvelose immunogens. Canadian Journal of Chemistry, 57(6), 662–668.

Barton, D. H. R., & McCombie, S. W. (1975). A new method for the deoxygenation of

secondary alcohols. Journal of the Chemical Society, Perkin Transactions 1, (16), 1574-

1585.

Garegg, P. J., & Samuelsson, B. (1980). Novel reagent system for converting primary and

secondary alcohols to iodides and bromides. Journal of the Chemical Society, Perkin

Transactions 1, 2866-2869.

Kovács, P., et al. (1984).[3] Synthesis and characterization of methyl 6-O-alpha- and -beta-D-

galactopyranosyl-beta-D-galactopyranoside. Carbohydrate Research, 128(1), 101-109.[3]

Probert, M. A., Zhang, J., & Bundle, D. R. (1996). Synthesis of alpha- and beta-linked

tyvelose epitopes of the Trichinella spiralis glycan.[4][5] Carbohydrate Research, 296, 149-

170.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

